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Compound of Interest

Compound Name: 1-Ethyl-4-iodo-1H-pyrazole

Cat. No.: B169947

General Information

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming C-C bonds,
particularly for synthesizing biaryl compounds that are crucial in pharmaceuticals and materials
science.[1][2] When applied to pyrazole scaffolds, specific challenges can arise, including
catalyst inhibition and undesired side reactions. This guide will help you navigate these issues.

Catalytic Cycle for Pyrazole Suzuki Coupling

The general mechanism involves a palladium catalyst cycling through three key steps:
oxidative addition to the halo-pyrazole, transmetalation with the boronic acid derivative, and
reductive elimination to yield the final product and regenerate the active catalyst.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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